Cas no 65163-26-0 (L-Alanine-13C2)

• Product Name: L-Alanine-13C2
• CAS No: 65163-26-0
• MF: C₁₃C₂H₇NO₂
• MW: 91
• CID: 4778304
• PubChem ID: 71309147
• Update Time: 2025-06-10

L-Alanine-13C2 Chemical and Physical Properties

Names and Identifiers

• CID 155903804
• L-Alanine-C2
• L-Alanine-13C2

• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m1/s1/i2+1,3+1
• InChI Key： QNAYBMKLOCPYGJ-DGBBIEMMSA-N
• SMILES： O[13C]([13C@@H](C)N)=O

Computed Properties

• Exact Mass: 91.054388137g/mol
• Monoisotopic Mass: 91.054388137g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available

L-Alanine-13C2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine-13C2

Research Brief on L-Alanine-13C2 (CAS: 65163-26-0) in Chemical Biology and Pharmaceutical Applications

L-Alanine-13C2 (CAS: 65163-26-0) is a stable isotope-labeled form of the amino acid alanine, where two carbon atoms are replaced with the 13C isotope. This compound has gained significant attention in recent years due to its applications in metabolic research, drug development, and diagnostic imaging. The use of isotopically labeled compounds like L-Alanine-13C2 allows researchers to trace metabolic pathways with high precision, providing insights into disease mechanisms and potential therapeutic targets.

Recent studies have highlighted the role of L-Alanine-13C2 in advancing our understanding of cancer metabolism. For instance, a 2023 study published in the Journal of Nuclear Medicine demonstrated the utility of L-Alanine-13C2 in positron emission tomography (PET) imaging to monitor tumor metabolism in real-time. The study revealed that tumors with high glycolytic activity showed increased uptake of L-Alanine-13C2, suggesting its potential as a biomarker for aggressive cancers. This finding opens new avenues for non-invasive cancer diagnostics and personalized treatment strategies.

In the field of drug development, L-Alanine-13C2 has been employed to study the pharmacokinetics and pharmacodynamics of novel therapeutics. A recent preclinical study utilized L-Alanine-13C2 to investigate the metabolic stability of a new class of protease inhibitors. The results, published in the Journal of Medicinal Chemistry, indicated that the labeled compound provided accurate data on drug metabolism, enabling researchers to optimize the drug's formulation for improved efficacy and reduced side effects.

Another emerging application of L-Alanine-13C2 is in the study of neurodegenerative diseases. A 2024 study in the journal Neurochemistry International explored the role of alanine metabolism in Alzheimer's disease using L-Alanine-13C2 as a tracer. The research identified altered metabolic pathways in neuronal cells, which could serve as potential targets for therapeutic intervention. This study underscores the versatility of L-Alanine-13C2 in elucidating complex biological processes.

The synthesis and production of L-Alanine-13C2 have also seen advancements. Recent innovations in enzymatic synthesis and fermentation technologies have improved the yield and purity of the compound, making it more accessible for research and clinical applications. A 2023 review in the journal Biotechnology Advances highlighted these technological breakthroughs, emphasizing their impact on reducing costs and increasing the scalability of isotope-labeled amino acids.

In conclusion, L-Alanine-13C2 (CAS: 65163-26-0) is a valuable tool in chemical biology and pharmaceutical research. Its applications span from cancer diagnostics to drug development and neurodegenerative disease studies. The ongoing advancements in synthesis technologies and the growing body of research underscore its potential to drive future innovations in medicine and biotechnology. Researchers are encouraged to explore further applications of this compound to unlock its full potential in addressing unmet medical needs.